Cas no 1954362-10-7 (Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester
• CAS No: 1954362-10-7
• MF: C₁₁H₉FO₃S
• MW: 240.250765562057
• MDL: MFCD29582827
• CID: 5172803
• Update Time: 2026-03-04

Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester

• MDL： MFCD29582827
• Inchi： 1S/C11H9FO3S/c1-14-7-4-3-6-5-8(11(13)15-2)16-10(6)9(7)12/h3-5H,1-2H3
• InChI Key： ZJAMRWIHFVFJFC-UHFFFAOYSA-N
• SMILES： C12=C(F)C(OC)=CC=C1C=C(C(OC)=O)S2

Additional information on Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester

Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester (CAS No. 1954362-10-7): A Comprehensive Overview

Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester, identified by its CAS number 1954362-10-7, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the benzothiophene family, a class of heterocyclic aromatic molecules known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The benzothiophene scaffold is a key structural motif in many bioactive natural products and synthetic drugs. Its unique electronic and steric properties contribute to its ability to interact with biological targets, such as enzymes and receptors, in a highly specific manner. The methyl ester group in the compound not only influences its solubility and metabolic stability but also plays a crucial role in modulating its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzothiophene derivatives. These compounds have shown promise in various preclinical studies as potential treatments for a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The fluoro substituent, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity, while the methoxy group can further fine-tune the pharmacokinetic properties of the molecule.

Recent research has highlighted the significance of Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester in the context of developing new antitumor agents. Studies have demonstrated that benzothiophene derivatives can exhibit potent inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. The specific arrangement of substituents in this compound may contribute to its ability to selectively target these enzymes, thereby minimizing side effects associated with non-specific inhibitors.

The fluorine atom in the molecule's structure is particularly noteworthy due to its ability to influence both the electronic properties and the metabolic fate of the compound. Fluorine substitution can enhance binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester an attractive candidate for further exploration in drug development pipelines.

Moreover, the methoxy group contributes to the overall stability of the molecule by participating in hydrogen bonding interactions both within the molecule and with potential biological targets. This can lead to improved pharmacokinetic profiles, including longer half-lives and enhanced bioavailability. These properties are critical for ensuring that therapeutic agents remain effective over time and can be administered at appropriate intervals.

The synthesis of Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the molecular framework. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the importance of skilled chemists in developing efficient synthetic routes.

In conclusion, Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methoxy-, methyl ester represents a fascinating example of how structural modifications can significantly impact the pharmacological properties of a compound. Its unique combination of substituents makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological targets continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.